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Compound of Interest

Compound Name: Angolamycin

Cat. No.: B073124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and
characterization of Angolamycin, a macrolide antibiotic produced by the bacterium
Streptomyces eurythermus. The information presented herein is compiled from various
scientific sources and is intended to serve as a valuable resource for researchers in the fields
of natural product chemistry, microbiology, and drug development.

Introduction to Angolamycin

Angolamycin is a 16-membered macrolide antibiotic belonging to the polyketide class of
natural products. It is produced by the soil bacterium Streptomyces eurythermus.[1] Like other
macrolide antibiotics, Angolamycin exhibits activity primarily against Gram-positive bacteria by
inhibiting protein synthesis. Its complex structure, featuring a large lactone ring glycosidically
linked to deoxy sugars, has made it a subject of interest for structural and medicinal chemists.

Physicochemical and Biological Properties of
Angolamycin

A summary of the key quantitative data for Angolamycin is presented in Table 1. This data is
essential for its detection, purification, and characterization.
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Property Value Reference
Molecular Formula Ca6H77NO17

Molecular Weight 916.1 g/mol

Appearance Colorless Crystals

Melting Point 131-134 °C

Boiling Point 959.5 °C at 760 mmHg

Biological Activity Antibiotic

Spectrum of Activity Gram-positive bacteria

Table 1: Physicochemical and Biological Properties of Angolamycin

Experimental Protocols

This section details the methodologies for the fermentation of Streptomyces eurythermus, and
the subsequent isolation and purification of Angolamycin.

Fermentation of Streptomyces eurythermus for
Angolamycin Production

The production of Angolamycin is achieved through submerged fermentation of Streptomyces
eurythermus. The following protocol is a general guideline and may require optimization for
enhanced yield.

3.1.1. Culture Media

e Seed Medium (X-Medium):

o

Soybean meal: 10 g/L

o

Glycerol: 15 mL/L

[¢]

CaCOs: 3 g/L
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[e]

MgSOa-7Hz0: 0.5 g/L

o

(NH4)2HPOa4: 0.5 g/L

[¢]

NaCl: 3 g/L

[¢]

KzHPOa: 1 g/L

[e]

Distilled water: to 1 L

o

Adjust pH to 6.9—-7.0 before sterilization.

e Production Medium (GYM Streptomyces Medium - DSMZ Medium 65):
o Glucose: 4 g/L
o Yeast Extract: 4 g/L
o Malt Extract: 10 g/L
o CaCOs:2g/L
o Agar: 12 g/L (for solid medium)
o Distilled water:to 1 L
o Adjust pH to 7.2 before sterilization.
3.1.2. Fermentation Procedure

¢ Inoculum Preparation: Aseptically inoculate a loopful of Streptomyces eurythermus from a
slant culture into a 250 mL flask containing 50 mL of seed medium.

e Incubation (Seed Culture): Incubate the flask on a rotary shaker at 200 rpm and 28°C for 48
hours.

e Production Culture: Transfer 0.5% (v/v) of the seed culture to a 1 L flask containing 200 mL
of production medium.
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e Incubation (Production Culture): Incubate the production culture on a rotary shaker at 200
rpm and 28°C for 96 hours. Monitor the production of Angolamycin periodically using
analytical techniques such as HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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